Cas no 60086-39-7 (9H-Thioxanthen-9-one, 2-fluoro-)
60086-39-7 structure
Product Name:9H-Thioxanthen-9-one, 2-fluoro-
CAS No:60086-39-7
MF:C13H7FOS
MW:230.257485628128
CID:499188
PubChem ID:640628
Update Time:2025-04-19
9H-Thioxanthen-9-one, 2-fluoro- Chemical and Physical Properties
Names and Identifiers
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- 9H-Thioxanthen-9-one, 2-fluoro-
-
- Inchi: 1S/C13H7FOS/c14-8-5-6-12-10(7-8)13(15)9-3-1-2-4-11(9)16-12/h1-7H
- InChI Key: VVZWCWXLBDGDPJ-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C(C2C=C(C=CC1=2)F)=O
Computed Properties
- Exact Mass: 230.02021
- Monoisotopic Mass: 230.02016418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
9H-Thioxanthen-9-one, 2-fluoro- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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